Cas no 891130-14-6 (2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 891130-14-6
• MF: C₁₇H₁₉N₅O₃S
• MW: 373.429461717606
• CID: 6368230
• PubChem ID: 135732123
• Update Time: 2025-10-30

2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• Acetamide, 2-[(1,7-dihydro-5,6-dimethyl-7-oxo-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(4-ethoxyphenyl)-
• 891130-14-6
• AKOS024655091
• 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• AB00678759-01
• F2513-0647
• 2-({5,6-dimethyl-7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C17H19N5O3S/c1-4-25-13-7-5-12(6-8-13)18-14(23)9-26-17-21-20-16-19-15(24)10(2)11(3)22(16)17/h5-8H,4,9H2,1-3H3,(H,18,23)(H,19,20,24)
• InChI Key： OVIOTBZGVBDOFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N2C(NN=1)=NC(=O)C(C)=C2C

Computed Properties

• Exact Mass: 373.12086066g/mol
• Monoisotopic Mass: 373.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

Introduction to 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS No. 891130-14-6)

2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-ylsulfanyl})-N-(4-ethoxyphenyl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 891130-14-6, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of this compound incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a triazoloapyrimidine core is particularly noteworthy, as this motif has been extensively studied for its potential applications in the development of therapeutic agents. The sulfanyl group attached to the triazoloapyrimidine ring further enhances the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The 4-ethoxyphenyl moiety in the structure of this compound may contribute to its binding affinity and selectivity towards specific biological targets. This feature is particularly relevant in the context of designing molecules that can modulate enzyme activity or receptor interactions with high precision.

Current research in pharmaceutical chemistry increasingly focuses on identifying small molecules that can modulate critical biological processes. The compound in question has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary investigations suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are known to be involved in various pathological conditions.

The synthesis of this compound involves complex organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. The use of advanced synthetic methodologies allows for the precise arrangement of functional groups within the molecule, which is essential for achieving desired biological activities. The synthetic route to this compound has been optimized to ensure high yield and purity, making it suitable for further pharmacological evaluation.

The potential applications of this compound extend beyond mere curiosity in academic research. Its structural features make it a promising candidate for further development into a lead compound for drug discovery programs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this molecule and identify potential therapeutic applications.

In conclusion, 2-({5,6-dimethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-ylsulfanyl})-N-(4-ethoxyphenyl)acetamide (CAS No. 891130-14-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully explore its pharmacological properties and potential applications in medicine.